Cas no 2228753-90-8 (2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide)

• Product Name: 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide
• CAS No: 2228753-90-8
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5928461
• PubChem ID: 165611296
• Update Time: 2025-05-19

2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide
• EN300-1735390
• 2228753-90-8

• Inchi： 1S/C11H15NOS/c1-7-4-9(6-10(12)14)5-8(2)11(7)13-3/h4-5H,6H2,1-3H3,(H2,12,14)
• InChI Key： KPENMGFOHDCYNF-UHFFFAOYSA-N
• SMILES： S=C(CC1C=C(C)C(=C(C)C=1)OC)N

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide

Recent Advances in the Study of 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide (CAS: 2228753-90-8)

2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide (CAS: 2228753-90-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This thioamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of novel bioactive molecules. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key findings in recent research is the compound's ability to act as a selective inhibitor of certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide exhibits a high affinity for specific protein targets, leading to the suppression of pro-inflammatory cytokines. This property makes it a potential candidate for the development of anti-inflammatory drugs, with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of investigation has been the compound's role in cancer therapy. Preliminary studies suggest that 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide may interfere with the metabolic pathways of cancer cells, particularly those reliant on thiol-dependent enzymes. Researchers have observed that the compound induces apoptosis in certain cancer cell lines, highlighting its potential as an adjunct therapy in oncology. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthetic chemistry community has also made strides in optimizing the production of 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide. Recent publications describe improved synthetic routes that enhance yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and facilitating further pharmacological testing. Additionally, computational modeling studies have provided insights into the compound's structure-activity relationship, aiding in the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-(4-methoxy-3,5-dimethylphenyl)ethanethioamide (CAS: 2228753-90-8) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its diverse biological activities and improved synthetic accessibility make it a valuable subject for ongoing and future research. As the scientific community continues to explore its applications, this compound may pave the way for novel therapeutic interventions in inflammation, cancer, and beyond.